ethyl 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(4-phenoxyphenyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C22H20N2O3S/c1-2-26-21(25)16-8-10-17(11-9-16)23-22(28)24-18-12-14-20(15-13-18)27-19-6-4-3-5-7-19/h3-15H,2H2,1H3,(H2,23,24,28)
• InChI Key: BIEPEBALLRSGSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

Ethyl 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzoate is a chemical compound that has been studied for various properties, including its molecular structure, synthesis, and chemical reactions. Although specific studies on this exact compound are limited, related compounds have been synthesized and characterized using various techniques.

Synthesis Analysis

Research has detailed the synthesis of related compounds. For instance, İ. Koca et al. (2014) synthesized a compound through the reaction of specific chlorides, ammonium thiocyanate, and ethyl 3-aminobut-2-enoate, characterized using methods like IR, Raman, NMR, and X-ray diffraction (İ. Koca et al., 2014). These methods are potentially applicable in synthesizing and analyzing ethyl 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzoate.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using single-crystal X-ray crystallography, as done by I. Manolov et al. (2012) for a similar compound (I. Manolov et al., 2012). This technique is crucial in determining the precise molecular geometry and intramolecular interactions of such compounds.

Chemical Reactions and Properties

The chemical reactions and properties of similar compounds have been explored. For instance, the synthesis and mesomorphic properties of certain benzoate compounds were investigated by Xi-Bin Dai et al. (2013), highlighting their enantiotropic nematic phases and high clearing points (Xi-Bin Dai et al., 2013). Such studies can shed light on the reactive behavior and properties of ethyl 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzoate under different conditions.

Physical Properties Analysis

The physical properties of similar compounds, such as melting points, solubility, and phase behavior, can be analyzed using techniques like differential scanning calorimetry, as shown in studies on related benzoates (Hasnain Mehmood et al., 2018).

Chemical Properties Analysis

Chemical properties like acidity, basicity, reactivity with other chemicals, and stability can be investigated through various spectroscopic methods. For example, the study by Hasanain A. Abdullmajed et al. (2021) on derived Schiff base compounds from ethyl-4-amino benzoate, involving spectroscopic techniques, can guide similar analyses for ethyl 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzoate (Hasanain A. Abdullmajed et al., 2021).

Scientific Research Applications

Synthesis and Optical Properties

Synthesis and DFT Calculations : Ethyl (E)-4-((3-ethoxy-2-hydroxybenzylidene)amino)benzoate and Ethyl (E)-4-(((2-hydroxynaphthalen-1-yl)methylene)amino)benzoate are derived from ethyl-4-amino benzoate. These compounds exhibit significant optical limiting properties and nonlinear refractive indices, making them potential candidates for optical limiter applications. Their optical properties were analyzed using various spectroscopic techniques and theoretical calculations (Abdullmajed et al., 2021).

Biological Activities

Anti-Juvenile Hormone Agents : A derivative of ethyl 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzoate exhibited anti-juvenile hormone activity. This compound induced precocious metamorphosis in silkworm larvae, indicating a clear sign of juvenile hormone deficiency. The activity was counteracted by the application of a juvenile hormone agonist, showcasing its potential as a novel anti-juvenile hormone agent (Kuwano et al., 2008).

Chemical Interactions and Crystal Packing

N⋯π and O⋯π Interactions : Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate and its derivatives demonstrate unique crystal packing characterized by N⋯π and O⋯π interactions rather than direct hydrogen bonding. These interactions contribute to the formation of zigzag double-ribbons and simple 1-D double-column structures, highlighting the intricate balance of non-covalent interactions in molecular assembly (Zhang et al., 2011).

Synthesis and Spectroscopic Studies

Spectroscopic and Theoretical Analysis : Ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate was synthesized and characterized through a combination of spectroscopic methods and theoretical calculations. The study provides insights into the molecular structure and vibrational frequencies, which are crucial for understanding the compound's chemical properties and potential applications (Koca et al., 2014).